Cas no 1806171-03-8 (6-(Chloromethyl)-3-iodo-4-methyl-2-(trifluoromethoxy)pyridine)

• Product Name: 6-(Chloromethyl)-3-iodo-4-methyl-2-(trifluoromethoxy)pyridine
• CAS No: 1806171-03-8
• MF: C₈H₆ClF₃INO
• MW: 351.492023944855
• CID: 4835915
• Update Time: 2025-11-01

6-(Chloromethyl)-3-iodo-4-methyl-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Chloromethyl)-3-iodo-4-methyl-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6ClF3INO/c1-4-2-5(3-9)14-7(6(4)13)15-8(10,11)12/h2H,3H2,1H3
• InChI Key： OVJKZFHYWGRHLJ-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(CCl)C=C1C)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• XLogP3: 3.8
• Topological Polar Surface Area: 22.1

Additional information on 6-(Chloromethyl)-3-iodo-4-methyl-2-(trifluoromethoxy)pyridine

Introduction to 6-(Chloromethyl)-3-iodo-4-methyl-2-(trifluoromethoxy)pyridine (CAS No. 1806171-03-8)

6-(Chloromethyl)-3-iodo-4-methyl-2-(trifluoromethoxy)pyridine (CAS No. 1806171-03-8) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique combination of functional groups, including a chloromethyl, iodo, methyl, and trifluoromethoxy substituents on a pyridine ring. These functional groups endow the molecule with a wide range of chemical reactivity and biological activity, making it a valuable intermediate in the synthesis of various pharmaceuticals and materials.

The chloromethyl group in 6-(Chloromethyl)-3-iodo-4-methyl-2-(trifluoromethoxy)pyridine is particularly noteworthy due to its reactivity in nucleophilic substitution reactions. This functionality allows for the introduction of various substituents, thereby expanding the chemical diversity of the molecule. For instance, recent studies have demonstrated the utility of this group in the synthesis of bioactive compounds, such as inhibitors of specific enzymes and receptors. The iodo substituent, on the other hand, is a versatile leaving group that can be readily replaced by other functional groups through palladium-catalyzed cross-coupling reactions. This property makes the compound an excellent starting material for the synthesis of complex molecules with diverse biological activities.

The presence of a methyl group at the 4-position of the pyridine ring contributes to the overall stability and lipophilicity of 6-(Chloromethyl)-3-iodo-4-methyl-2-(trifluoromethoxy)pyridine. This feature is particularly important in medicinal chemistry, where lipophilicity plays a crucial role in determining the bioavailability and pharmacokinetic properties of drug candidates. The trifluoromethoxy group at the 2-position adds further complexity to the molecule by introducing fluorine atoms, which are known for their ability to modulate biological activity and improve metabolic stability. This combination of functional groups makes 6-(Chloromethyl)-3-iodo-4-methyl-2-(trifluoromethoxy)pyridine an attractive candidate for drug discovery and development.

In recent years, there has been a growing interest in the use of fluorinated compounds in medicinal chemistry due to their unique properties and potential therapeutic benefits. The trifluoromethoxy group in 6-(Chloromethyl)-3-iodo-4-methyl-2-(trifluoromethoxy)pyridine is particularly relevant in this context. Fluorinated compounds often exhibit enhanced binding affinity to biological targets, improved metabolic stability, and reduced toxicity compared to their non-fluorinated counterparts. These advantages have led to the successful development of several fluorinated drugs, such as fluoxetine (Prozac) and ciprofloxacin (Cipro).

The versatility of 6-(Chloromethyl)-3-iodo-4-methyl-2-(trifluoromethoxy)pyridine extends beyond its use as a pharmaceutical intermediate. In materials science, this compound has shown promise as a building block for the synthesis of advanced materials with unique properties. For example, recent research has explored the use of similar pyridine-based compounds in the development of organic semiconductors and photovoltaic materials. The combination of functional groups in 6-(Chloromethyl)-3-iodo-4-methyl-2-(trifluoromethoxy)pyridine provides a platform for tuning electronic properties and enhancing performance in these applications.

In conclusion, 6-(Chloromethyl)-3-iodo-4-methyl-2-(trifluoromethoxy)pyridine (CAS No. 1806171-03-8) is a multifaceted compound with significant potential in various scientific disciplines. Its unique combination of functional groups offers a wide range of chemical reactivity and biological activity, making it an invaluable intermediate in organic synthesis, medicinal chemistry, and materials science. As research continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in these fields.